Cas no 2227703-83-3 ((1R)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 2227703-83-3
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 6274053
• PubChem ID: 92204287
• Update Time: 2025-06-23

(1R)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol
• (1R)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol
• EN300-1951638
• 2227703-83-3

• Inchi： 1S/C12H14F3NO2/c13-12(14,15)11(17)9-1-3-10(4-2-9)16-5-7-18-8-6-16/h1-4,11,17H,5-8H2/t11-/m1/s1
• InChI Key： XYMJLTSIWLKJAR-LLVKDONJSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1)N1CCOCC1)O)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (1R)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol

(1R)-2,2,2-Trifluoro-1-(4-(Morpholin-4-Yl)Phenyl)Ethanol: A Comprehensive Overview

The compound (1R)-2,2,2-trifluoro-1-(4-(morpholin-4-yl)phenyl)ethanol (CAS No. 2227703-83-3) is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a morpholine-substituted phenyl ring. The trifluoroethyl group imparts hydrophobicity and stability, while the morpholine moiety introduces hydrogen bonding capabilities and enhances solubility in polar solvents.

Recent studies have highlighted the potential of this compound in drug delivery systems. The trifluoromethyl group is known to enhance the lipophilicity of molecules, making them more suitable for crossing biological membranes. This property has been leveraged in the development of targeted drug delivery systems, where the compound acts as a carrier for hydrophobic drugs. Researchers have demonstrated that the trifluoromethyl-substituted ethanol derivatives can significantly improve the bioavailability of poorly soluble pharmaceuticals.

In addition to its role in drug delivery, (1R)-trifluoroethanol derivative has shown promise in materials science. The morpholine group provides a platform for polymerization reactions, enabling the synthesis of novel polymeric materials with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them ideal candidates for high-performance applications in electronics and aerospace industries.

The synthesis of this compound involves a multi-step process that combines fluorination and nucleophilic substitution reactions. The key intermediate is the preparation of the trifluoroethyl alcohol, which is then subjected to coupling reactions with the morpholine-substituted phenyl ring. Recent advancements in catalytic methods have improved the yield and purity of this synthesis pathway, making it more scalable for industrial production.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that the trifluoromethyl group enhances chemical stability but may pose challenges in terms of biodegradation. Researchers are actively exploring methods to modify the molecule's structure to improve its environmental footprint without compromising its functional properties.

In conclusion, (1R)-trifluoroethanol derivative (CAS No. 2227703-83-3) is a versatile compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses and improvements in its synthesis and application, this compound is poised to play an increasingly important role in modern chemistry.